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Compound of Interest

Compound Name: NP3-253

Cat. No.: B15610571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the selectivity profile of NP3-253, a potent

inhibitor of the NLRP3 inflammasome, against other key inflammasome complexes. The

information presented herein is supported by available experimental data to offer an objective

assessment for research and development applications.

Executive Summary
NP3-253 is a highly potent and selective, brain-penetrant small molecule inhibitor of the NLRP3

inflammasome.[1] Its efficacy in inhibiting IL-1β release has been demonstrated in the

nanomolar range in various cell-based assays.[1] Crucially, NP3-253 exhibits a favorable

selectivity profile, showing minimal to no activity against other inflammasomes such as NLRC4

and pyrin at significantly higher concentrations.[1] This high degree of selectivity is a critical

attribute for a therapeutic candidate, as it minimizes the potential for off-target effects and

interference with other essential innate immune pathways.

Data Presentation: NP3-253 Selectivity Profile
The following table summarizes the quantitative data on the inhibitory activity of NP3-253
against the NLRP3 inflammasome and its selectivity against other inflammasomes. For

comparative context, data for the well-characterized NLRP3 inhibitor MCC950 is also included.
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Inhibitor

Target

Inflammaso

me

Cell

Type/System
Activator(s) IC50 Reference

NP3-253 NLRP3

Nigericin-

stimulated

THP-1 cells

Nigericin 0.5 nM [1]

NLRP3

LPS/ATP-

stimulated

human whole

blood

LPS + ATP 7 nM [1]

NLRC4 Not specified Not specified >33 μM [1]

Pyrin Not specified Not specified >33 μM [1]

AIM2
Data not

available

Data not

available

Data not

available

NLRP1
Data not

available

Data not

available

Data not

available

MCC950 NLRP3

LPS/ATP-

stimulated

mouse

BMDMs

LPS + ATP ~8 nM

AIM2 Not specified Not specified
No significant

inhibition

NLRC4 Not specified Not specified
No significant

inhibition

NLRP1 Not specified Not specified
No significant

inhibition

BMDMs: Bone Marrow-Derived Macrophages

Signaling Pathway and Experimental Workflow
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To understand the context of NP3-253's action and how its selectivity is determined, the

following diagrams illustrate the canonical inflammasome activation pathway and a typical

experimental workflow for assessing inhibitor selectivity.
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Canonical Inflammasome Activation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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